3-(4-Cyanophenylmethoxy)phenylboronic acid

• IUPAC Name: [3-[(4-cyanophenyl)methoxy]phenyl]boronic acid
• InChI: InChI=1S/C14H12BNO3/c16-9-11-4-6-12(7-5-11)10-19-14-3-1-2-13(8-14)15(17)18/h1-8,17-18H,10H2
• InChI Key: NWEBJLANUDYFMY-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=CC=C1)OCC2=CC=C(C=C2)C#N)(O)O
• Molecular Formula: C14H12BNO3
• DSSTOX Substance ID: DTXSID00655852
• Molecular Weight: 253.06 g/mol
• CAS RN: 1256355-72-2

Description

“3-(4-Cyanophenylmethoxy)phenylboronic acid” is a chemical compound with the molecular weight of 253.07. Its IUPAC name is 3-[(4-cyanobenzyl)oxy]phenylboronic acid.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C14H12BNO3/c16-9-11-4-6-12(7-5-11)10-19-14-3-1-2-13(8-14)15(17)18/h1-8,17-18H,10H2. This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 253.07.

Scientific Research Applications

Benzoxaboroles and Phenylboronic Acid Derivatives in Scientific Research

Benzoxaboroles, including derivatives of phenylboronic acids, have found wide applications across various fields due to their exceptional properties. These compounds have been utilized as building blocks and protecting groups in organic synthesis, highlighting their significance in chemical manufacturing and research. Moreover, certain benzoxaboroles exhibit biological activity, with some even undergoing clinical trials, indicating their potential in drug discovery and development. Their ability to bind hydroxyl compounds also allows their application as molecular receptors for sugars and glycoconjugates, which can be crucial in developing diagnostic and therapeutic tools targeting specific biological interactions (Adamczyk-Woźniak et al., 2009).

Another significant application of phenylboronic acid derivatives is in the construction of electrochemical biosensors. These compounds are known to selectively bind 1,2- and 1,3-diols to form negatively charged boronate esters in neutral aqueous media, making them suitable for developing glucose sensors due to this selective binding. Such sensors are promising for monitoring glucose levels, offering an alternative to enzyme-based glucose sensors. The versatility extends to the detection of glycoproteins, such as glycated hemoglobin (HbA1c), which is valuable for managing conditions like diabetes (Anzai, 2016).

Safety and Hazards

The safety information for “3-(4-Cyanophenylmethoxy)phenylboronic acid” is available in its Material Safety Data Sheet (MSDS). It’s important to handle this compound with appropriate personal protective equipment and ensure adequate ventilation. Avoid contact with eyes, skin, or clothing, and avoid ingestion and inhalation.

Mechanism of Action

Target of Action

The primary target of 3-(4-Cyanophenylmethoxy)phenylboronic acid is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .

Mode of Action

The compound interacts with its targets through two key processes: oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation, on the other hand, occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

The compound affects the Suzuki–Miyaura cross-coupling pathway . This pathway involves the coupling of chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst .

Result of Action

The result of the compound’s action is the formation of a new carbon–carbon bond through the Suzuki–Miyaura cross-coupling reaction . This reaction is known for its mild and functional group tolerant reaction conditions, making it a valuable tool in organic synthesis .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the reaction is performed at low temperature to attenuate over-alkylation that would lead to the formation of borinic, rather than boronic, esters . Additionally, the compound is relatively stable, readily prepared, and generally environmentally benign , making it suitable for use in a variety of conditions.

Biochemical Analysis

Biochemical Properties

3-(4-Cyanophenylmethoxy)phenylboronic acid plays a significant role in biochemical reactions, particularly in the field of organic synthesis. It is commonly used in Suzuki-Miyaura coupling reactions, where it acts as a boronic acid reagent to form carbon-carbon bonds. This compound interacts with various enzymes, proteins, and other biomolecules, facilitating the formation of complex organic molecules. The nature of these interactions is primarily based on the ability of the boronic acid group to form reversible covalent bonds with diols and other nucleophiles, making it a valuable tool in the synthesis of biologically active compounds .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are of great interest to researchers. This compound has been shown to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, it can inhibit certain enzymes involved in metabolic pathways, leading to changes in cellular energy production and overall cell function. Additionally, this compound may affect the expression of specific genes, thereby altering the cellular response to various stimuli .

Molecular Mechanism

The molecular mechanism of action of this compound involves its ability to bind to specific biomolecules and modulate their activity. This compound can form reversible covalent bonds with enzymes, leading to their inhibition or activation. For example, it can inhibit proteases by binding to their active sites, preventing substrate cleavage. Additionally, this compound can interact with transcription factors, influencing gene expression and cellular responses. These binding interactions are crucial for understanding the compound’s effects at the molecular level .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it may degrade over extended periods or under specific environmental conditions. Long-term exposure to this compound can lead to cumulative effects on cellular function, including alterations in metabolic pathways and gene expression. These temporal effects are important for designing experiments and interpreting results in both in vitro and in vivo studies .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound may exhibit minimal toxicity and can be used to study its biochemical properties and interactions with biomolecules. At higher doses, this compound may induce toxic or adverse effects, including cellular damage and disruption of metabolic processes. Threshold effects have been observed, where a specific dosage range leads to significant changes in cellular function and overall health of the animal models.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate cellular metabolism. This compound can influence metabolic flux by modulating the activity of key enzymes, leading to changes in the levels of metabolites. For example, it may inhibit enzymes involved in glycolysis or the citric acid cycle, resulting in altered energy production and metabolic balance. Understanding these metabolic pathways is essential for elucidating the compound’s role in cellular function and its potential therapeutic applications .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its biochemical activity. This compound can be transported across cell membranes through specific transporters or passive diffusion. Once inside the cell, it may interact with binding proteins that facilitate its localization and accumulation in specific cellular compartments. These interactions are important for determining the compound’s bioavailability and its effects on cellular function .